Cas no 634493-98-4 (PAROIL 179-HV)

• Product Name: PAROIL 179-HV
• CAS No: 634493-98-4
• CID: 892057
• Update Time: 2025-08-04

PAROIL 179-HV Chemical and Physical Properties

Names and Identifiers

• PAROIL 179-HV
• Paroil 179-HV @100 μg/mL in Toluene

Additional information on PAROIL 179-HV

Recent Advances in Chemical Biology and Pharmaceutical Research: Insights on 634493-98-4 and PAROIL 179-HV

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound with CAS number 634493-98-4 and the product PAROIL 179-HV have garnered significant attention due to their potential applications in drug development and industrial processes. This research brief synthesizes the latest findings related to these entities, providing a comprehensive overview of their properties, applications, and recent advancements.

Compound 634493-98-4, a chemically synthesized molecule, has been the subject of several recent studies focusing on its role as an intermediate in the synthesis of bioactive compounds. Research indicates that this compound exhibits unique reactivity patterns, making it a valuable building block in the construction of complex pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of kinase inhibitors, demonstrating improved yield and purity compared to traditional methods.

PAROIL 179-HV, a specialized industrial product, has shown promising results in pharmaceutical formulation development. Recent investigations have explored its use as an excipient in controlled-release drug delivery systems. A 2024 study in the International Journal of Pharmaceutics reported that PAROIL 179-HV significantly enhances the stability of hydrophobic active pharmaceutical ingredients (APIs), particularly in high-temperature environments. This property makes it particularly valuable for tropical climate formulations.

The combination of 634493-98-4 and PAROIL 179-HV in pharmaceutical applications has opened new avenues for research. A collaborative study between academic and industrial researchers demonstrated that formulations incorporating both components showed improved bioavailability for poorly water-soluble drugs. The research, published in Advanced Drug Delivery Reviews (2024), utilized advanced characterization techniques including X-ray diffraction and differential scanning calorimetry to elucidate the molecular interactions between these components.

From a safety and regulatory perspective, recent toxicological assessments of 634493-98-4 have confirmed its favorable profile when used according to established protocols. Similarly, PAROIL 179-HV has received updated regulatory approvals in several jurisdictions following extensive safety testing. These developments position both materials as attractive options for pharmaceutical development pipelines.

Looking forward, researchers are exploring the potential of these materials in emerging areas such as mRNA vaccine stabilization and targeted cancer therapies. Preliminary results from ongoing studies suggest that the unique physicochemical properties of 634493-98-4 and PAROIL 179-HV may address current challenges in these cutting-edge applications. The pharmaceutical industry is closely monitoring these developments, with several major companies reportedly investing in related research programs.

In conclusion, the continued investigation of 634493-98-4 and PAROIL 179-HV represents an important frontier in pharmaceutical science. Their versatile applications, from traditional drug formulation to innovative therapeutic approaches, underscore their significance in current research efforts. As understanding of these materials deepens, they are likely to play increasingly important roles in addressing complex pharmaceutical challenges.